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Compound of Interest

Compound Name: T 26c disodium salt

Cat. No.: B1436100

Get Quote

Executive Summary
T-26c (Disodium salt) is a highly potent, selective, and orally bioavailable inhibitor of Matrix

Metalloproteinase-13 (MMP-13), with an IC50 of 6.9 pM.[1] Unlike broad-spectrum MMP

inhibitors (e.g., Marimastat), T-26c exhibits >2600-fold selectivity for MMP-13 over related

MMPs (MMP-1, MMP-9), making it a critical tool for studying osteoarthritis (OA) and collagen

degradation without off-target matrix toxicity.

This guide addresses the specific challenges of working with the disodium salt form, focusing

on solubility, low-concentration handling, and experimental design.

Module 1: Reagent Preparation & Handling
The Challenge: Users often confuse the disodium salt (MW: 523.47 g/mol ) with the free acid

(MW: 479.51 g/mol ). Failure to account for the salt stoichiometry leads to under-dosing.

Furthermore, while the salt improves in vivo bioavailability, it does not guarantee infinite stability

in aqueous buffers.

1.1 Stock Solution Protocol
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Although the disodium salt is designed for improved aqueous solubility, DMSO is the

recommended solvent for primary stock solutions to ensure sterility and prevent hydrolysis

during long-term storage.

Step 1: Weighing: Calculate the required mass based on the salt MW (523.47).

Formula:

Step 2: Dissolution: Dissolve T-26c disodium salt in 100% DMSO to a concentration of 10

mM.

Note: Vortex for 1 minute. If particulates persist, sonicate for 5 minutes at room

temperature.

Step 3: Storage: Aliquot into light-protective vials (amber) and store at -20°C (1 year) or

-80°C (2 years). Avoid repeated freeze-thaw cycles.[2]

1.2 Working Solution (Aqueous Dilution)
For cell culture or enzymatic assays, dilute the DMSO stock into the assay buffer.

Max DMSO Tolerance: Ensure final DMSO concentration is <0.1% to avoid solvent artifacts.

Serial Dilution: Since the IC50 is 6.9 pM, a standard 1:1000 dilution is insufficient. Use a 3-

step serial dilution in buffer (e.g., 10 mM Stock

10

M

10 nM

Final Assay Concentration).

Module 2: Experimental Optimization (In Vitro)
The Challenge: The picomolar potency of T-26c means that standard screening concentrations

(1–10
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M) are excessively high, potentially leading to off-target effects or non-specific physical
aggregation.

2.1 Determining the Optimal Concentration Range
Do not start at

M levels. Use the following dose-response curve design:

Parameter Recommendation Rationale

Starting High Dose 100 nM

Sufficient to saturate MMP-13

(>10,000x IC50) without off-

target toxicity.

Dilution Factor 1:10 (Logarithmic)

Covers a broad range: 100

nM, 10 nM, 1 nM, 0.1 nM, 0.01

nM.

Assay Endpoint Type II Collagen Degradation
Measures functional inhibition

(e.g., C2C epitope ELISA).[3]

Incubation Time 24–72 Hours
MMP-driven degradation is a

slow, cumulative process.

2.2 Pathway Visualization: MMP-13 Regulation & Inhibition
Understanding where T-26c acts is crucial for interpreting "no effect" results. T-26c inhibits the

catalytic activity, not the expression of MMP-13.
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Figure 1: Mechanism of Action. T-26c targets the active catalytic domain of MMP-13,

preventing the cleavage of Type II Collagen. It does not prevent the upstream expression of the
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enzyme.

Module 3: In Vivo Application (The Salt Advantage)
The Challenge: Researchers often struggle with vehicle formulation. The disodium salt is

specifically engineered for better pharmacokinetics (PK) compared to the free acid.

3.1 Formulation for Oral Gavage
The disodium salt enables aqueous-based vehicles, avoiding high concentrations of toxic

solvents like DMSO or Cremophor.

Recommended Vehicle: 0.5% Methylcellulose (MC) + 0.1% Tween-80 in water.

Preparation:

Weigh T-26c disodium salt.[2]

Add the vehicle slowly while stirring.

If a suspension forms, it is acceptable; the salt is orally bioavailable as a suspension.

Dosing: 10–20 mg/kg (Oral).[2][4]

PK Note: The disodium salt yields significantly higher AUC (Exposure) and Cmax

compared to the free acid form [1, 2].[2]

Module 4: Troubleshooting & FAQs
Q1: I see no inhibition of collagen degradation in my explant assay.
Why?
Diagnosis:

Concentration too low: Did you calculate based on the salt MW (523.47)? Re-check

calculations.

High Protein Binding: In serum-rich media (e.g., 10% FBS), highly potent hydrophobic drugs

can bind to albumin.
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Solution: Perform the assay in serum-free or low-serum (0.1% BSA) media if possible, or

increase T-26c concentration to 10 nM to compensate.

Wrong Target: Ensure the degradation is MMP-13 driven. If MMP-1 or MMP-2 is the primary

driver in your specific cell type, T-26c will have no effect due to its high selectivity (>2600-

fold).

Q2: Can I dissolve the disodium salt directly in PBS?
Answer: While possible, it is risky for stock solutions.

Risk: T-26c can slowly precipitate or hydrolyze in neutral aqueous buffers over time.

Verdict: Use DMSO for the 10 mM master stock.[5] Dilute into PBS only immediately before

use.

Q3: My compound precipitated upon dilution into the media.
Diagnosis: This is "Crash-out."

Cause: Rapid addition of high-concentration DMSO stock into aqueous media.

Solution: Perform an intermediate dilution.

10 mM (DMSO)

0.1 mM (DMSO/Media mix)

Final Concentration (Media).

Ensure the solution is mixed rapidly during addition.

Q4: Is T-26c toxic to cells?
Answer: T-26c is generally non-toxic at effective concentrations (<100 nM). If you observe

toxicity (cell death, rounded morphology), you are likely overdosing (e.g., >10

M) or using a vehicle control with too much DMSO (>0.5%).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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